Cas no 552845-85-9 (2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER)

2-(5-[1,3]Dioxolan-2-yl-2,4-dimethoxyphenyl)-boronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability under ambient conditions compared to free boronic acids, facilitating easier handling and storage. The [1,3]dioxolane and dimethoxy substituents contribute to improved solubility in organic solvents, making it suitable for diverse synthetic applications. The pinacol ester group ensures efficient transmetalation in palladium-catalyzed couplings while minimizing protodeboronation side reactions. This compound is particularly valuable in constructing complex biaryl and heteroaryl structures in pharmaceutical and materials science research. Its consistent reactivity profile allows for reliable performance in demanding synthetic protocols.
2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER structure
552845-85-9 structure
Product Name:2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER
CAS No:552845-85-9
MF:C17H25BO6
MW:336.187805891037
MDL:MFCD09701261
CID:1005078
PubChem ID:16115618
Update Time:2025-10-29

2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER Chemical and Physical Properties

Names and Identifiers

    • 2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER
    • 2-(5-[1,3]dioxolan-2-yl-2,4-dimethoxy-phenyl)-4,4,5,5-tetra-methyl-[1,3,2]dioxaborolane
    • 2-(5-[1.3]Dioxolan-2-yl-2,4-dimethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • CS-0341140
    • JAIYKQAMGAIJHI-UHFFFAOYSA-N
    • 2-(5-[1,3]dioxolan-2-yl-2,4-dimethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • SCHEMBL6040651
    • 2-[5-(1,3-dioxolan-2-yl)-2,4-dimethoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • SB37637
    • 2-(5-(1,3-Dioxolan-2-yl)-2,4-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MFCD09701261
    • CXA84585
    • 552845-85-9
    • MDL： MFCD09701261
    • Inchi： 1S/C17H25BO6/c1-16(2)17(3,4)24-18(23-16)12-9-11(15-21-7-8-22-15)13(19-5)10-14(12)20-6/h9-10,15H,7-8H2,1-6H3
    • InChI Key： JAIYKQAMGAIJHI-UHFFFAOYSA-N
    • SMILES： O1B(C2C(=CC(=C(C3OCCO3)C=2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 336.1744187g/mol
  • Monoisotopic Mass: 336.1744187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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2-(5-(1,3-Dioxolan-2-yl)-2,4-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0040P-50mg
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eNovation Chemicals LLC
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2-(5-[1,3]Dioxolan-2-yl-2,4-dimethoxy-phenyl)-boronic acid pinacol ester
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eNovation Chemicals LLC
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 552845-85-9 95%
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 $525 2024-07-28

2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:552845-85-9)2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER
Order Number:A1038760
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:04
Price ($):525.0
Email:sales@amadischem.com

2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER Related Literature

552845-85-9 (2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER) Related Products

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Amadis Chemical Company Limited
(CAS:552845-85-9)2-(5-[1,3]DIOXOLAN-2-YL-2,4-DIMETHOXY-PHENYL)-BORONIC ACID PINACOL ESTER
A1038760
Purity:99%
Quantity:1g
Price ($):525.0
Email